REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([N:7]2[CH2:12][CH2:11][N:10]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:9][CH2:8]2)[CH:2]=1.[Br:20]N1C(=O)CCC1=O.[OH-].[Na+].C(OCC)(=O)C>C(#N)C>[Br:20][C:6]1[N:1]=[CH:2][C:3]([N:7]2[CH2:12][CH2:11][N:10]([C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:14])[CH2:9][CH2:8]2)=[CH:4][CH:5]=1 |f:2.3|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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N1=CC(=CC=C1)N1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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676 mg
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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C(C)#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring at room temperature for 1.5 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The mixture was stirred
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Type
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CUSTOM
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Details
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partitioned
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Type
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WASH
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Details
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The organic layer was washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Reaction Time |
1.5 h |
Name
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Type
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product
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Smiles
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BrC1=CC=C(C=N1)N1CCN(CC1)C(=O)OC(C)(C)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.26 g | |
YIELD: PERCENTYIELD | 97% | |
YIELD: CALCULATEDPERCENTYIELD | 96.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |